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Compound Name: H-Leu-trp-met-OH

Cat. No.: B12104211

Get Quote

Executive Summary
The tripeptide Leu-Trp-Met (LWM) represents a distinct class of bioactive peptides derived

primarily from whey protein hydrolysates (WPI) and wheat gluten. Unlike generic antioxidant

peptides, LWM exhibits a dual-action mechanism: it functions as a direct radical scavenger and

a competitive inhibitor of Xanthine Oxidase (XO), a key enzyme in uric acid production and

superoxide generation.

This guide benchmarks LWM against industry standards—Glutathione (GSH) and Carnosine—

to evaluate its efficacy in oxidative stress mitigation. While GSH remains the superior

intracellular thiol donor, LWM offers unique advantages in lipid solubility and specific enzyme

inhibition (IC50 ~5.01 mM for XO), making it a candidate of high interest for metabolic

syndrome and hyperuricemia applications.

Mechanistic Profile: The "Hydrophobic-Indolic-
Sulfur" Triad
LWM’s potency is dictated by its specific amino acid sequence, which creates a synergistic

"triad" of antioxidant modalities.
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Structural Logic
Leu (N-terminus): A hydrophobic anchor. It enhances the peptide's ability to partition into lipid

bilayers, addressing a key limitation of hydrophilic antioxidants like GSH.

Trp (Core): The indole ring acts as a potent electron donor. It stabilizes radicals via

resonance delocalization, effectively quenching ABTS•+ and DPPH[1]• radicals.

Met (C-terminus): A sulfur-containing residue that acts as a "sacrificial" antioxidant. It readily

oxidizes to methionine sulfoxide, scavenging Reactive Oxygen Species (ROS) such as

hydrogen peroxide (

) and hypochlorous acid (

).

Mechanism Visualization
The following diagram illustrates the dual pathway of LWM: direct radical quenching and

upstream inhibition of superoxide generation via XO.
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Figure 1: Mechanistic pathways of Leu-Trp-Met demonstrating lipid entry, radical quenching,

and enzyme inhibition.
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Benchmarking Data
The following data consolidates experimental findings comparing LWM against standard

antioxidant peptides. Note that LWM shows moderate direct antioxidant capacity (TEAC) but

superior specific enzyme inhibition compared to generic peptides.

Table 1: Comparative Performance Metrics
Metric

Leu-Trp-Met
(LWM)

Glutathione
(GSH)

Carnosine
Trolox
(Standard)

Primary Source
Whey/Wheat

Hydrolysate

Endogenous/Syn

thetic
Muscle Tissue

Synthetic Vitamin

E

TEAC Value

(mM)
0.49 - 1.39 [1, 2] ~1.5 - 2.0 ~1.0 - 1.2 1.0 (Reference)

XO Inhibition

(IC50)

5.01 ± 0.31 mM

[3]

>10 mM (Low

efficacy)
Low efficacy N/A

Solubility Profile

Amphiphilic

(Lipid

compatible)

Highly

Hydrophilic
Hydrophilic Amphiphilic

Inhibition Type Non-Competitive N/A Metal Chelation N/A

Interpretation:

TEAC (Trolox Equivalent Antioxidant Capacity): LWM exhibits variable activity depending on

the assay environment. While its TEAC score (0.49–1.39) is lower than GSH, its value lies in

where it acts (lipid interfaces) rather than just how much it scavenges in aqueous solution.

XO Inhibition: LWM significantly outperforms GSH in inhibiting Xanthine Oxidase. This

makes LWM a "preventative" antioxidant (stopping ROS formation) rather than just a

"scavenging" antioxidant.

Experimental Protocols
To validate LWM's performance in your own lab, use the following standardized protocols.

These methods ensure reproducibility and allow for direct comparison with the data above.
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Protocol A: ABTS Radical Scavenging Assay (TEAC)
Purpose: Determine the total antioxidant capacity relative to Trolox.

Reagent Prep: Mix 7 mM ABTS solution with 2.45 mM potassium persulfate. Incubate in dark

for 12–16h to generate ABTS•+.

Dilution: Dilute ABTS•+ stock with PBS (pH 7.4) until absorbance at 734 nm is 0.70 ± 0.02.

Reaction: Add 10 µL of LWM sample (0.1–2.0 mM range) to 190 µL of diluted ABTS•+

solution in a 96-well plate.

Measurement: Incubate for 6 minutes in the dark. Read absorbance at 734 nm.

Calculation: % Inhibition =

. Plot against Trolox standard curve.

Protocol B: Xanthine Oxidase (XO) Inhibition Assay
Purpose: Verify the specific enzymatic inhibition unique to LWM.

System: Phosphate buffer (0.1 M, pH 7.5).

Enzyme: Xanthine Oxidase (0.05 U/mL).

Substrate: Xanthine (0.15 mM).

Procedure:

Mix 100 µL buffer + 50 µL LWM sample + 50 µL XO enzyme.

Pre-incubate at 25°C for 10 minutes.

Initiate reaction with 50 µL Xanthine substrate.

Detection: Monitor the formation of uric acid by measuring absorbance increase at 290 nm

for 10 minutes.
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Validation: Use Allopurinol as a positive control.

Experimental Workflow Diagram

Peptide Sample
(LWM)

Dissolve in PBS
(pH 7.4)

Split Sample

ABTS Assay
(Radical Scavenging)

XO Inhibition Assay
(Enzyme Block)

Read Abs @ 734nm
(6 min)

Calculate TEAC

Read Abs @ 290nm
(Kinetic 10 min)

Calculate IC50

Click to download full resolution via product page

Figure 2: Validated workflow for characterizing the dual antioxidant-enzymatic profile of LWM.

Stability & Bioavailability Considerations
Digestion Stability: As a tripeptide, LWM is relatively resistant to further hydrolysis compared

to longer oligopeptides, but it is susceptible to aminopeptidases. Encapsulation (e.g.,

liposomes) is recommended for oral formulations to protect the N-terminal Leucine.
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Safety: LWM is derived from food sources (Whey, Wheat) and is generally considered safe

(GRAS equivalent for hydrolysates), though specific toxicity studies for the isolated tripeptide

should be conducted for high-dose pharmaceutical applications.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12104211/docs#technical-benchmarking-guide-leu-
trp-met-lwm-vs-standard-antioxidant-peptides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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